Cas no 2580215-01-4 (2-{(benzyloxy)carbonylamino}-4-chloro-6-methylbenzoic acid)

2-{(Benzyloxy)carbonylamino}-4-chloro-6-methylbenzoic acid is a benzoic acid derivative featuring a benzyloxycarbonyl (Cbz) protecting group and chloro and methyl substituents. This compound is primarily utilized in organic synthesis as a key intermediate for the preparation of more complex molecules, particularly in pharmaceutical and agrochemical research. The Cbz group offers selective protection for amine functionalities, enabling controlled deprotection under mild conditions. The chloro and methyl substituents enhance reactivity for further functionalization, making it valuable in constructing heterocyclic frameworks. Its well-defined structure and stability under standard conditions ensure consistent performance in multi-step syntheses. The compound is typically handled under inert conditions to preserve its integrity.
2-{(benzyloxy)carbonylamino}-4-chloro-6-methylbenzoic acid structure
2580215-01-4 structure
Product Name:2-{(benzyloxy)carbonylamino}-4-chloro-6-methylbenzoic acid
CAS No:2580215-01-4
MF:C16H14ClNO4
MW:319.739663600922
CID:5661795
PubChem ID:165889937
Update Time:2025-06-10

2-{(benzyloxy)carbonylamino}-4-chloro-6-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2580215-01-4
    • EN300-27731109
    • 2-{[(benzyloxy)carbonyl]amino}-4-chloro-6-methylbenzoic acid
    • 2-{(benzyloxy)carbonylamino}-4-chloro-6-methylbenzoic acid
    • Inchi: 1S/C16H14ClNO4/c1-10-7-12(17)8-13(14(10)15(19)20)18-16(21)22-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,18,21)(H,19,20)
    • InChI Key: QRJTUICYPNQYID-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C)C(C(=O)O)=C(C=1)NC(=O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 319.0611356g/mol
  • Monoisotopic Mass: 319.0611356g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 398
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 75.6Ų

2-{(benzyloxy)carbonylamino}-4-chloro-6-methylbenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27731109-0.05g
2-{[(benzyloxy)carbonyl]amino}-4-chloro-6-methylbenzoic acid
2580215-01-4 95.0%
0.05g
$1104.0 2025-03-19
Enamine
EN300-27731109-0.1g
2-{[(benzyloxy)carbonyl]amino}-4-chloro-6-methylbenzoic acid
2580215-01-4 95.0%
0.1g
$1157.0 2025-03-19
Enamine
EN300-27731109-0.25g
2-{[(benzyloxy)carbonyl]amino}-4-chloro-6-methylbenzoic acid
2580215-01-4 95.0%
0.25g
$1209.0 2025-03-19
Enamine
EN300-27731109-0.5g
2-{[(benzyloxy)carbonyl]amino}-4-chloro-6-methylbenzoic acid
2580215-01-4 95.0%
0.5g
$1262.0 2025-03-19
Enamine
EN300-27731109-1.0g
2-{[(benzyloxy)carbonyl]amino}-4-chloro-6-methylbenzoic acid
2580215-01-4 95.0%
1.0g
$1315.0 2025-03-19
Enamine
EN300-27731109-2.5g
2-{[(benzyloxy)carbonyl]amino}-4-chloro-6-methylbenzoic acid
2580215-01-4 95.0%
2.5g
$2576.0 2025-03-19
Enamine
EN300-27731109-5.0g
2-{[(benzyloxy)carbonyl]amino}-4-chloro-6-methylbenzoic acid
2580215-01-4 95.0%
5.0g
$3812.0 2025-03-19
Enamine
EN300-27731109-10.0g
2-{[(benzyloxy)carbonyl]amino}-4-chloro-6-methylbenzoic acid
2580215-01-4 95.0%
10.0g
$5652.0 2025-03-19
Enamine
EN300-27731109-1g
2-{[(benzyloxy)carbonyl]amino}-4-chloro-6-methylbenzoic acid
2580215-01-4
1g
$1315.0 2023-09-10
Enamine
EN300-27731109-5g
2-{[(benzyloxy)carbonyl]amino}-4-chloro-6-methylbenzoic acid
2580215-01-4
5g
$3812.0 2023-09-10

Additional information on 2-{(benzyloxy)carbonylamino}-4-chloro-6-methylbenzoic acid

Introduction to 2-{(benzyloxy)carbonylamino}-4-chloro-6-methylbenzoic acid (CAS No. 2580215-01-4)

2-{(benzyloxy)carbonylamino}-4-chloro-6-methylbenzoic acid, identified by its Chemical Abstracts Service (CAS) number 2580215-01-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features, including a benzyloxy carbonyl group, a chloro substituent, and a methyl group at specific positions on the benzene ring. These structural attributes not only contribute to its distinct chemical properties but also open up diverse possibilities for its application in drug development and synthetic chemistry.

The benzyloxy carbonylamino moiety in the molecule is particularly noteworthy, as it serves as a protecting group in peptide synthesis and can be utilized in the development of protease inhibitors. This functional group enhances the stability of the compound during synthetic processes, making it a valuable intermediate in the production of more complex molecules. Additionally, the presence of a chloro substituent at the 4-position and a methyl group at the 6-position introduces electronic and steric effects that influence the reactivity and binding affinity of the compound.

In recent years, there has been growing interest in exploring the pharmacological potential of benzoic acid derivatives due to their diverse biological activities. Studies have demonstrated that such compounds can exhibit properties ranging from anti-inflammatory and analgesic effects to anticancer and antimicrobial activities. The structural features of 2-{(benzyloxy)carbonylamino}-4-chloro-6-methylbenzoic acid make it an attractive candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The chloro substituent, for instance, can enhance binding interactions with biological targets such as enzymes and receptors, while the benzyloxy carbonylamino group provides a scaffold for further functionalization. This flexibility allows researchers to modify the molecule to optimize its pharmacokinetic and pharmacodynamic properties.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, which has accelerated the discovery process for new drug candidates. By leveraging computational methods, researchers can simulate how 2-{(benzyloxy)carbonylamino}-4-chloro-6-methylbenzoic acid interacts with various biological targets, thereby identifying potential therapeutic applications more efficiently. These simulations have hinted at its potential as an inhibitor of certain proteases involved in cancer progression, highlighting its significance in oncology research.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include chlorination, methylation, and introduction of the benzyloxy carbonylamino group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations with high efficiency. The ability to synthesize this compound reliably is crucial for its further development and commercialization.

In addition to its pharmaceutical applications, 2-{(benzyloxy)carbonylamino}-4-chloro-6-methylbenzoic acid has shown promise in materials science. Its unique structural features make it suitable for use as an intermediate in the synthesis of advanced polymers and coatings that exhibit enhanced mechanical strength and chemical resistance. These properties are particularly valuable in industries where durability and performance are critical.

The environmental impact of synthesizing and utilizing this compound is also an important consideration. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. By adopting sustainable practices, researchers can ensure that the production of 2-{(benzyloxy)carbonylamino}-4-chloro-6-methylbenzoic acid aligns with global environmental goals while maintaining high standards of quality and efficacy.

Future research directions for this compound include exploring its role in drug delivery systems. By incorporating it into nanoparticles or other delivery vehicles, scientists aim to enhance its bioavailability and target specificity. Such innovations could revolutionize how therapies are administered, particularly in cases where precise targeting is essential for treatment success.

The economic implications of developing drugs based on 2-{(benzyloxy)carbonylamino}-4-chloro-6-methylbenzoic acid are also significant. Pharmaceutical companies invest heavily in research and development to bring new treatments to market, and compounds with novel structures like this one offer compelling opportunities for therapeutic breakthroughs. As investment continues to grow, so too does the potential for discovering life-changing therapies derived from such advanced chemical entities.

In conclusion,2-{(benzyloxy)carbonylamino}-4-chloro-6-methylbenzoic acid (CAS No. 2580215-01-4) represents a fascinating subject of study with far-reaching implications across multiple scientific disciplines. Its unique structural composition, combined with recent advancements in synthetic chemistry and computational biology, positions it as a promising candidate for future pharmaceutical applications. As research progresses, we can expect to see further insights into its potential uses, which may ultimately benefit patients worldwide through innovative treatments developed from this remarkable compound.

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.